N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide

• IUPAC Name: N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H22N2OS/c1-12-8-10-14(11-9-12)16-13(2)22-18(19-16)20-17(21)15-6-4-3-5-7-15/h8-11,15H,3-7H2,1-2H3,(H,19,20,21)
• InChI Key: RAZWVGBFFUYIKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3CCCCC3)C
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of cyclohexanecarboxamide derivatives involves complex organic reactions, aiming to incorporate the thiazole ring with the cyclohexanecarboxamide structure. Kumar et al. (2013) describe a chemoselective thionation-cyclization method involving enamides and Lawesson's reagent to efficiently produce thiazole derivatives, highlighting a versatile approach to synthesizing such compounds (Kumar, Parameshwarappa, & Ila, 2013).

Molecular Structure Analysis

The molecular structure of these derivatives is often elucidated through X-ray crystallography, providing insights into their conformation, bond lengths, and angles. Özer et al. (2009) detailed the crystal structure of a related N-(arylcarbamothioyl)cyclohexanecarboxamide derivative, showcasing the typical chair conformation of the cyclohexane ring, stabilized by intramolecular hydrogen bonding (Özer, Arslan, VanDerveer, & Külcü, 2009).

Chemical Reactions and Properties

The reactivity of N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide derivatives towards various reagents can lead to a wide array of products. Jagodziński et al. (1995) explored the diastereoselective heterocyclisation of N-(2-cyclohexenyl)-substituted thioamides, highlighting the stereochemistry and potential for generating diverse thiazoline derivatives (Jagodziński, Sośnicki, & Krolikowska, 1995).

Physical Properties Analysis

The physical properties, such as melting points, boiling points, solubility, and stability, are crucial for understanding the behavior and applications of these compounds. While specific data on N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]cyclohexanecarboxamide are scarce, related studies on cyclohexanecarboxamide derivatives provide a baseline for inferring these properties.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, reactivity with other chemical groups, and photostability, are essential for predicting the behavior of these compounds in various environments and reactions. The work by Aly et al. (2014) on thiazole-based polyamides containing diarylidenecyclohexanone moiety offers insights into the chemical stability and reactivity of similar structures (Aly, Hussein, & Hussein, 2014).